Cas no 2171486-29-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid
• CAS No: 2171486-29-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6323725
• PubChem ID: 165544659
• Update Time: 2025-05-20

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azepane-2-carboxylic acid
• EN300-1489359
• 2171486-29-4

• Inchi： 1S/C26H30N2O5/c1-17(15-24(29)28-14-8-2-3-13-23(28)25(30)31)27-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23H,2-3,8,13-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： LBTCVNNPHFWMDG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N1CCCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171486-29-4, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and an azepane ring system. The integration of these functional groups makes it a versatile molecule with applications ranging from drug delivery systems to advanced materials science.

The Fmoc group, a key component of this compound, is widely recognized in peptide synthesis for its role as a protecting group. Its presence in this molecule suggests potential applications in the synthesis of bioactive peptides or as a building block for more complex molecular architectures. Recent studies have highlighted the importance of Fmoc-containing compounds in enhancing the stability and bioavailability of therapeutic agents, making this compound a valuable asset in medicinal chemistry.

The azepane ring system, another critical feature of this compound, contributes to its structural rigidity and hydrophobicity. This property is particularly advantageous in the design of drug-like molecules, where structural integrity and solubility are crucial factors. Researchers have demonstrated that azepane-containing compounds can serve as effective scaffolds for the development of kinase inhibitors and other enzyme-targeting agents, further underscoring the significance of this compound in modern drug discovery.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid. These methods often involve multi-step reactions that leverage the reactivity of Fmoc groups and azepane rings. For instance, researchers have employed microwave-assisted synthesis to streamline the construction of this compound, significantly reducing reaction times while maintaining high yields and purity.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, its unique combination of functional groups makes it an ideal candidate for use in self-assembling monolayers and stimuli-responsive materials. Additionally, its potential as a precursor for more complex molecules has been explored in the context of organic electronics and nanotechnology.

From a pharmacological perspective, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid has been investigated for its ability to modulate cellular signaling pathways. Preclinical studies suggest that it may possess anti-inflammatory and anti-proliferative properties, making it a potential candidate for the treatment of chronic inflammatory diseases and certain types of cancer.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it exhibits strong binding affinity to several therapeutic targets, including protein kinases and G-protein coupled receptors (GPCRs). These findings have paved the way for its exploration as a lead compound in drug discovery programs.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazepane-2-carboxylic acid represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advances in synthetic chemistry and pharmacology, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.